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Compound of Interest

Compound Name: 4-Octyl itaconate-13C5-1

Cat. No.: B12380344

This guide provides a comprehensive comparison of the 4-Octyl Itaconate-13C5-1 standard,
its alternatives, and their applications in scientific research. It is designed for researchers,
scientists, and drug development professionals to make informed decisions about the most
suitable compounds and methodologies for their experimental needs.

Product Specifications: 4-Octyl Itaconate and its
Isotopically Labeled Standard

While a universal Certificate of Analysis is not available, the following table summarizes the
typical product specifications for 4-Octyl Itaconate and its 13C-labeled internal standard, 4-
Octyl Itaconate-13C5-1, as compiled from various suppliers. Researchers should always
request a batch-specific Certificate of Analysis from their chosen vendor for precise data.
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Feature 4-Octyl Itaconate 4-Octyl Itaconate-13C5-1
Synonyms 4-0l 4-0I1-13C5-1
CAS Number 3133-16-2 Not available
Molecular Formula C13H2204 13C5C8H2204
Molecular Weight 242.31 g/mol ~247.3 g/mol
_ >98% (typically by HPLC)[1][2] _ _
Purity 3] Varies by supplier
Appearance White to off-white solid Varies by supplier
N Soluble in DMSO, ethanol, and  Soluble in DMSO and other
Solubility ]
DMF organic solvents
Storage -20°C[2] -20°C
Cell-permeable itaconate
o o ] Internal standard for
) derivative for in vitro and in o )
Primary Use quantitative analysis by NMR,

vivo studies of inflammation

and metabolism.[4]

GC-MS, or LC-MS.[5][6]

Performance Comparison: 4-Octyl Itaconate vs.

Alternative Itaconate Derivatives

Recent studies have highlighted significant differences in the biological activities of 4-Octyl

Itaconate compared to its parent compound, itaconic acid, and other derivatives like dimethyl

itaconate. A key finding is that cell-permeable derivatives such as 4-octyl itaconate and

dimethyl itaconate are not converted to intracellular itaconate in macrophages.[7][8] Instead,

they exert their effects through distinct mechanisms, primarily by inducing a strong electrophilic

stress response.[7][8]

The following table summarizes the comparative effects of itaconate and its derivatives on

macrophage responses, based on published experimental data.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.biocompare.com/11119-Chemicals-and-Reagents/16371066-4-octyl-Itaconate/
https://cdn.caymanchem.com/cdn/insert/25374.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml2338
https://cdn.caymanchem.com/cdn/insert/25374.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12369833/
https://www.medchemexpress.com/4-octyl-itaconate-13c5-1.html
https://www.medchemexpress.com/4-octyl-itaconate-13c5-1.html?locale=ko-KR
https://academic.oup.com/jimmunol/article/204/1_Supplement/73.1/7948228
https://pubmed.ncbi.nlm.nih.gov/32694786/
https://academic.oup.com/jimmunol/article/204/1_Supplement/73.1/7948228
https://pubmed.ncbi.nlm.nih.gov/32694786/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Parameter

Itaconic Acid

4-Octyl Itaconate

(4-01)

Dimethyl Itaconate

(DI)

Intracellular

Conversion to

Readily enters

Not converted

Not converted

macrophages
Itaconate
Electrophilic Stress o
Minimal Strong Strong
Response
IKBC Induction o ] o o
o Minimal impact Inhibited Inhibited
Inhibition
Pro-IL-1f3 Induction o ) o o
o Minimal impact Inhibited Inhibited
Inhibition
IL-6 Secretion Minimal impact Inhibited Inhibited
IL-10 Secretion - Inhibited Inhibited
] Strongly enhanced o o
IFN-B Secretion Inhibited Inhibited

(LPS-induced)

IL-1p Secretion

Suppressed

NRF2 Activation

Indirectly

Directly via KEAP1
alkylation[9]

Directly via KEAP1

alkylation

Experimental Protocols

Quantification of 4-Octyl Itaconate and Itaconate
Isomers by LC-MS/MS

A sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-

MS/MS) method has been established for the quantification of itaconate, its isomers

(mesaconate and citraconate), and its derivative, 4-octyl itaconate.[10]

Sample Preparation:

o Samples (e.g., plasma, cell lysates) are subjected to organic extraction.
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e The extracted samples are then analyzed by HPLC-MS/MS.

Chromatographic Conditions:

Column: A suitable reversed-phase column.

Mobile Phase: A gradient of water and methanol, both containing 0.2% formic acid, is used.
[11]

Flow Rate: Optimized for the specific column and system.

Injection Volume: Typically 2 pL.[11]
Mass Spectrometry Conditions:
 lonization Mode: Electrospray ionization (ESI) in negative mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for specific transitions of each
analyte and the internal standard (e.g., 4-Octyl Itaconate-13C5-1).

The total run time for this method is approximately 11 minutes, with 4-octyl itaconate eluting at
around 9 minutes.[10] The lower limit of quantification for 4-octyl itaconate is around 100 fmol
on the column.[10][11]

Detection of 4-Octyl Itaconate-Alkylated Proteins using
Click Chemistry

A click-chemistry-based protocol allows for the detection of proteins alkylated by 4-Octyl
Itaconate in primary mouse macrophages.[12] This method utilizes an itaconate-alkyne (ITalk)
probe.

Experimental Workflow:

e Cell Culture and Treatment: Primary bone-marrow-derived macrophages (BMDMs) are
cultured and treated with the itaconate-alkyne probe.

o Cell Lysis: The treated cells are lysed to extract the proteins.
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» Click Chemistry Reaction: A copper-catalyzed click reaction is performed on the cell lysate to
attach a reporter molecule (e.g., a fluorescent dye or biotin) to the alkyne group of the ITalk
probe that has alkylated proteins.

» Detection: The alkylated proteins are then detected by western blot using an antibody
against the reporter molecule or by other appropriate methods.

Signaling Pathway and Experimental Workflow
Visualizations

Below are diagrams illustrating a key signaling pathway affected by 4-Octyl Itaconate and a
typical experimental workflow for its analysis.

4-Octyl Itaconate

Nucleus
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Click to download full resolution via product page

Caption: Nrf2 signaling pathway activation by 4-Octyl Itaconate.
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Caption: Experimental workflow for 4-Octyl Itaconate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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itaconate-13c5-1-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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